Cas no 1211112-27-4 (tert-butyl 2-(4-methyl-1,3-thiazol-2-yl)acetate)

• Product Name: tert-butyl 2-(4-methyl-1,3-thiazol-2-yl)acetate
• CAS No: 1211112-27-4
• MF: C₁₀H₁₅NO₂S
• MW: 213.29660153389
• CID: 4577891
• Update Time: 2025-11-02

tert-butyl 2-(4-methyl-1,3-thiazol-2-yl)acetate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-(4-methyl-1,3-thiazol-2-yl)acetate
• 2-Thiazoleacetic acid, 4-methyl-, 1,1-dimethylethyl ester

• Inchi： 1S/C10H15NO2S/c1-7-6-14-8(11-7)5-9(12)13-10(2,3)4/h6H,5H2,1-4H3
• InChI Key： MLQVUFYQYRTZBT-UHFFFAOYSA-N
• SMILES： S1C=C(C)N=C1CC(OC(C)(C)C)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4-disubstituted thiazoles

Additional information on tert-butyl 2-(4-methyl-1,3-thiazol-2-yl)acetate

Comprehensive Overview of tert-butyl 2-(4-methyl-1,3-thiazol-2-yl)acetate (CAS No. 1211112-27-4)

tert-butyl 2-(4-methyl-1,3-thiazol-2-yl)acetate (CAS No. 1211112-27-4) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and fine chemical synthesis. This ester derivative, featuring a thiazole ring, is widely utilized as a key intermediate in the development of bioactive molecules. Its unique structural properties, including the tert-butyl group and the 4-methyl-1,3-thiazol-2-yl moiety, make it a versatile building block for drug discovery and agrochemical applications.

The growing interest in heterocyclic compounds like tert-butyl 2-(4-methyl-1,3-thiazol-2-yl)acetate stems from their broad-spectrum biological activities. Researchers are increasingly exploring its potential in designing kinase inhibitors, antimicrobial agents, and anti-inflammatory drugs. The compound's CAS No. 1211112-27-4 is frequently searched in scientific databases, reflecting its relevance in modern medicinal chemistry. Additionally, its stability and solubility profile make it a preferred choice for high-throughput screening and combinatorial chemistry.

In the context of green chemistry, tert-butyl 2-(4-methyl-1,3-thiazol-2-yl)acetate has been studied for its compatibility with sustainable synthesis methods. Recent advancements in catalytic processes and microwave-assisted reactions have further enhanced its accessibility. This aligns with the industry's shift toward eco-friendly manufacturing, a topic highly searched by professionals and academics alike. The compound's role in peptide coupling and protecting group strategies also contributes to its popularity.

From a commercial perspective, tert-butyl 2-(4-methyl-1,3-thiazol-2-yl)acetate is supplied by leading chemical manufacturers under stringent quality controls. Its CAS No. 1211112-27-4 ensures traceability and compliance with global regulatory standards, such as REACH and GMP. The compound's applications extend to flavor and fragrance industries, where its thiazole core imparts unique olfactory characteristics. This diversification underscores its value beyond traditional pharmaceutical uses.

Future research directions for tert-butyl 2-(4-methyl-1,3-thiazol-2-yl)acetate may focus on its structure-activity relationships (SAR) and drug-likeness parameters. With the rise of AI-driven drug design, computational tools are being employed to predict its interactions with biological targets. Such innovations are frequently queried in scientific search engines, highlighting the compound's alignment with cutting-edge trends. As the demand for tailor-made intermediates grows, this compound is poised to remain a cornerstone in synthetic chemistry.